Cas no 840514-71-8 (benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate)

• Product Name: benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate
• CAS No: 840514-71-8
• MF: C₂₄H₂₄N₄O₂
• MW: 400.472965240479
• CID: 5437995
• Update Time: 2025-10-20

benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate Chemical and Physical Properties

Names and Identifiers

• benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate
• 2-Quinoxalineacetic acid, α-cyano-3-(4-methyl-1-piperidinyl)-, phenylmethyl ester

• Inchi： 1S/C24H24N4O2/c1-17-11-13-28(14-12-17)23-22(26-20-9-5-6-10-21(20)27-23)19(15-25)24(29)30-16-18-7-3-2-4-8-18/h2-10,17,19H,11-14,16H2,1H3
• InChI Key： VECNAZHXJOSSLT-UHFFFAOYSA-N
• SMILES： C(OCC1=CC=CC=C1)(=O)C(C#N)C1=C(N2CCC(C)CC2)N=C2C(=N1)C=CC=C2

Additional information on benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate

Comprehensive Overview of Benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate (CAS No. 840514-71-8)

The compound benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate (CAS No. 840514-71-8) is a highly specialized chemical entity that has garnered significant attention in pharmaceutical and agrochemical research. Its unique molecular structure, featuring a quinoxaline core and a cyanoacetate moiety, makes it a promising candidate for various applications. Researchers are particularly interested in its potential as a kinase inhibitor or intermediate in the synthesis of bioactive molecules. The presence of the 4-methylpiperidine group further enhances its versatility, allowing for targeted modifications in drug design.

In recent years, the demand for heterocyclic compounds like benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate has surged due to their role in developing novel therapeutics. The compound's CAS No. 840514-71-8 is frequently searched in academic databases and patent literature, reflecting its growing importance. One of the key trends in 2023 is the exploration of quinoxaline derivatives for their anti-inflammatory and anticancer properties, aligning with the broader focus on precision medicine. This compound's structural features position it as a potential contributor to these advancements.

From a synthetic chemistry perspective, benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate offers intriguing possibilities. The cyano group and ester functionality provide reactive handles for further derivatization, making it a valuable building block in organic synthesis. Researchers often inquire about its solubility, stability, and reaction conditions, which are critical for optimizing its use in multi-step reactions. Additionally, its compatibility with green chemistry principles is a hot topic, as industries strive to reduce environmental impact.

The pharmacological potential of CAS No. 840514-71-8 is another area of intense investigation. Preliminary studies suggest that the quinoxaline scaffold may interact with enzyme targets involved in cell signaling pathways. This has led to speculation about its utility in treating neurodegenerative diseases or metabolic disorders, though rigorous clinical validation is still needed. The compound's lipophilicity and bioavailability are also subjects of ongoing research, as these factors determine its suitability for drug development.

In the agrochemical sector, benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate is being explored for its potential as a pesticide intermediate. Its ability to disrupt pest metabolism could lead to the development of more effective and sustainable crop protection solutions. This aligns with the global push toward sustainable agriculture, a topic frequently searched by policymakers and farmers alike. The compound's mode of action and environmental persistence are key considerations in this context.

Analytical chemists are also keenly interested in CAS No. 840514-71-8, particularly its characterization using HPLC, NMR, and mass spectrometry. Accurate quantification and purity assessment are essential for ensuring reproducibility in research and industrial applications. Questions about its spectral data and chromatographic behavior are common in online forums, highlighting the need for detailed technical documentation.

In summary, benzyl 2-cyano-2-[3-(4-methylpiperidin-1-yl)quinoxalin-2-yl]acetate (CAS No. 840514-71-8) is a multifaceted compound with significant potential across multiple disciplines. Its relevance to drug discovery, agrochemical innovation, and synthetic chemistry ensures its continued prominence in scientific discourse. As research progresses, this compound may well emerge as a cornerstone in the development of next-generation therapeutics and sustainable agricultural solutions.